Cas no 166411-50-3 (9H-Purin-6-amine,9-(2,3-dideoxy-2-fluoro-b-L-threo-pentofuranosyl)-)

• Product Name: 9H-Purin-6-amine,9-(2,3-dideoxy-2-fluoro-b-L-threo-pentofuranosyl)-
• CAS No: 166411-50-3
• MF: C₁₀H₁₂FN₅O₂
• MW: 253.232984542847
• CID: 170227
• PubChem ID: 451950
• Update Time: 2025-04-19

9H-Purin-6-amine,9-(2,3-dideoxy-2-fluoro-b-L-threo-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-(2,3-dideoxy-2-fluoro-b-L-threo-pentofuranosyl)-
• [(2R,4R,5S)-5-(6-aminopurin-9-yl)-4-fluorooxolan-2-yl]methanol
• 9-(2,3-Dideoxy-2-fluoro-.beta.-L-threo-pentofuranosyl)adenine
• 9-(2,3-Dideoxy-2-fluoro-beta-L-threo-pentofuranosyl)adenine
• 2'-Fluoro-2',3'-L-dideoxy-ara-adenosine
• 2'-F-dd-araA
• DTXSID70168101
• 9H-Purin-6-amine, 9-(2,3-dideoxy-2-fluoro-b-L-threo-pentofuranosyl)-
• [(2R,4R,5S)-5-(6-aminopurin-9-yl)-4-fluoro-tetrahydrofuran-2-yl]methanol
• 166411-50-3

• Inchi： 1S/C10H12FN5O2/c11-6-1-5(2-17)18-10(6)16-4-15-7-8(12)13-3-14-9(7)16/h3-6,10,17H,1-2H2,(H2,12,13,14)/t5-,6-,10+/m1/s1
• InChI Key： KBEMFSMODRNJHE-DGAHNEANSA-N
• SMILES： F[C@@H]1C[C@H](CO)O[C@@H]1N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 253.09750280g/mol
• Monoisotopic Mass: 253.09750280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 99.1Ų